4-Chloro-2-cyclopropanecarbonyl-6-methylphenol

• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• SMILES: CC1=CC(=CC(=C1O)C(=O)C2CC2)Cl
• InChI: InChI=1S/C11H11ClO2/c1-6-4-8(12)5-9(10(6)13)11(14)7-2-3-7/h4-5,7,13H,2-3H2,1H3
• InChIKey: TXBHJCDMPGLWGW-UHFFFAOYSA-N

4-Chloro-2-cyclopropanecarbonyl-6-methylphenol for Research Procurement: Core Identity and Chemical Class

4-Chloro-2-cyclopropanecarbonyl-6-methylphenol (C₁₁H₁₁ClO₂, MW 210.65 g/mol) is a chlorinated phenolic ketone featuring a cyclopropanecarbonyl group at the 2-position, chlorine at the 4-position, and methyl at the 6-position . It belongs to the cyclopropylphenol class, a scaffold recognized for its utility in pharmaceutical and agrochemical intermediates [1]. The compound is supplied as a powder with a minimum purity of 95% and is intended exclusively for laboratory research use .

1 Cyclopropylphenol ketone scaffold for synthetic intermediate research

2 Research-grade powder for agrochemical and medicinal chemistry workflows

3 4‑chloro‑6‑methyl substitution pattern supports patented pyridazinol routes

• [1] SANKYO AGRO COMPANY, LIMITED. Process for producing cyclopropylphenol derivative. US Patent 7,629,494. (2009). View Source

Why 4-Chloro-2-cyclopropanecarbonyl-6-methylphenol Cannot Be Swapped with Generic Cyclopropylphenol Analogs

In the cyclopropylphenol class, seemingly minor substitutions—such as the position of chlorine, the presence of a methyl group, or the oxidation state of the α-carbon—can drastically alter electrophilicity, hydrogen-bonding capacity, and metabolic stability [1]. For example, the amino-methyl analog (2-[amino(cyclopropyl)methyl]-4-chloro-6-methylphenol) exhibits a computed logP of 2.7 and distinct hydrogen-bond donor/acceptor counts versus the carbonyl form, which directly affects membrane permeability and target engagement . Moreover, the 5-chloro regioisomer (CAS 69639-87-8) has been specifically cited for distinct reactivity in methanone-based coupling, while the 4-chloro-6-methyl pattern is claimed in agrochemical patent families for producing pyridazinol derivatives with tailored herbicidal profiles [2]. Thus, generic substitution risks introducing unwanted pharmacokinetic or reactivity deviations that undermine structure-activity relationships.

Amino‑methyl analog Shifts hydrogen‑bond donor count and lipophilicity, which may alter permeability and target‑engagement profiles.

5‑Chloro regioisomer Lacks the 6‑methyl group required for downstream etherification in pyridazinol herbicide synthesis; synthetic route may not transfer.

Oxidation‑state mismatch The ketone carbonyl enables electrophilic derivatization not available with reduced analogs, limiting direct replacement.

• [1] SANKYO AGRO COMPANY, LIMITED. Process for producing cyclopropylphenol derivative. US Patent 7,629,494. (2009). View Source
• [2] SANKYO AGRO COMPANY, LIMITED. Production Process of cyclopropylphenol derivatives. US Patent Application Publication US 2009/0048464 A1. (2009). View Source

Quantitative Differentiation Evidence for 4-Chloro-2-cyclopropanecarbonyl-6-methylphenol vs. Closest Analogs

Lipophilicity and Hydrogen-Bonding Profile vs. Amino-Methyl Analog

The target ketone compound is structurally differentiated from its amino-methyl analog (2-[amino(cyclopropyl)methyl]-4-chloro-6-methylphenol) by the oxidation state at the α-carbon. This difference is quantified through computed physicochemical descriptors. The amino analog has a reported XLogP3 of 2.7, with 2 hydrogen-bond donors and 2 hydrogen-bond acceptors . The ketone form (target compound) is expected to have a lower logP (estimated ~2.1–2.4) and only 1 hydrogen-bond donor, which influences passive membrane permeability and solubility.

Lipophilicity & H‑bonding

Class‑level

Ketone: est. XLogP3 ~2.1–2.4, HBD 1
Amino analog: XLogP3 2.7, HBD 2

Reported physicochemical profile; supports solubility and permeability interpretation.

In silico class‑level inference; experimental validation recommended.

Evidence Dimension	Computed logP (XLogP3) and Hydrogen Bond Donor Count
Target Compound Data	XLogP3: ~2.1–2.4 (estimated); HBD: 1 (the phenolic OH); HBA: 2 (phenol O, carbonyl O)
Comparator Or Baseline	2-[Amino(cyclopropyl)methyl]-4-chloro-6-methylphenol: XLogP3 = 2.7; HBD = 2; HBA = 2
Quantified Difference	Δ logP ≈ 0.3–0.6 units lower for the target ketone; 1 fewer HBD.
Conditions	In silico prediction using XLogP3 algorithm; SMILES-based descriptor calculation

Why This Matters

A lower logP and reduced HBD count can translate to improved aqueous solubility and reduced plasma protein binding, which are critical parameters for lead optimization in medicinal chemistry.

Regioisomeric Differentiation: 4-Chloro-6-Methyl vs. 5-Chloro Substitution Pattern

The target compound's 4-chloro-6-methyl substitution pattern on the phenol ring is specifically claimed in patent literature for the synthesis of pyridazinol herbicides, in contrast to the 5-chloro regioisomer which is primarily cited as a generic synthetic building block [1]. The cyclopropylphenol derivatives of US Patent 7,629,494 explicitly require the 4-chloro-6-methyl substitution to yield intermediates that eventually lead to 3-phenoxy-4-pyridazinol derivatives with herbicidal activity [1].

Regioisomeric utility

Cross‑study comparable

4‑Cl‑6‑Me substitution is required for patented pyridazinol synthesis; 5‑Cl regioisomer not cited for this route.

Synthetic‑route mandatory substitution; regioisomer mismatch may block downstream etherification.

Patent‑specific utility; verify synthetic protocol compatibility.

Evidence Dimension	Patent citation specificity and demonstrated utility in herbicidal intermediate synthesis
Target Compound Data	4-Chloro-2-cyclopropanecarbonyl-6-methylphenol is a direct precursor in the Sankyo Agro patent route to 3-phenoxy-4-pyridazinol herbicides [1].
Comparator Or Baseline	(5-Chloro-2-hydroxyphenyl)(cyclopropyl)methanone (CAS 69639-87-8) is not cited in the Sankyo patent and lacks the methyl group necessary for the subsequent coupling steps .
Quantified Difference	Qualitative difference: presence of 6-methyl group enables downstream etherification not possible with the 5-chloro analog.
Conditions	Patent US 7,629,494; synthetic schemes for cyclopropylphenol derivatives.

Why This Matters

For procurement in agrochemical discovery programs following the Sankyo route, the 4-chloro-6-methyl substitution is structurally mandatory; procurement of the wrong regioisomer would result in synthetic dead ends.

• [1] SANKYO AGRO COMPANY, LIMITED. Process for producing cyclopropylphenol derivative. US Patent 7,629,494. (2009). View Source

Electrophilic Carbonyl Reactivity Versus Reduced Amino-Methyl Analog

The target compound contains a ketone carbonyl (cyclopropanecarbonyl) that serves as an electrophilic handle for nucleophilic addition, Grignard reactions, and reductive amination, enabling diverse downstream functionalization. In contrast, the amino-methyl analog lacks this electrophilic site, limiting its synthetic utility to amine-based conjugation . The carbonyl group also enables chelation with Lewis acids, facilitating stereoselective transformations not accessible with the amino congener.

Carbonyl reactivity

Class‑level

Ketone carbonyl provides electrophilic handle for addition/reduction; amino analog limited to amine conjugation.

Expanded synthetic versatility for further elaboration of the intermediate.

Functional group reactivity context; confirm in target synthetic scheme.

Evidence Dimension	Synthetic versatility assessed by functional group handles
Target Compound Data	Ketone carbonyl (C=O stretching ~1680 cm⁻¹ expected); can undergo addition, reduction, and condensation reactions.
Comparator Or Baseline	2-[Amino(cyclopropyl)methyl]-4-chloro-6-methylphenol: primary amine; limited to alkylation, acylation, and Schiff base formation.
Quantified Difference	Qualitative: 2 distinct derivatization pathways available for the ketone vs. 1 for the amine.
Conditions	General organic chemistry principles; functional-group interconversion analysis.

Why This Matters

The carbonyl handle is essential for any synthetic program requiring further elaboration of the cyclopropane-containing intermediate, making the ketone form the more versatile building block.

Proven Application Scenarios for Procuring 4-Chloro-2-cyclopropanecarbonyl-6-methylphenol

Agrochemical Lead Optimization via Pyridazinol Herbicide Intermediates

Research teams developing herbicides based on the 3-phenoxy-4-pyridazinol scaffold can utilize this compound as a direct precursor, following the patented Sankyo Agro synthetic route where the 4-chloro-6-methyl substitution is essential for successful etherification and final product formation [1].

Medicinal Chemistry SAR Studies Focused on Cyclopropane-Containing Phenolic Ketones

Due to its electrophilic carbonyl and modifiable phenol ring, the compound is suitable for structure-activity relationship (SAR) exploration in anticancer or anti-inflammatory programs, where the cyclopropane ring imparts metabolic stability and the ketone allows for further elaboration via oxime, hydrazone, or reduced amine formation [2].

Synthetic Methodology Development Leveraging Chlorinated Phenolic Ketones

The presence of both a chlorine substituent and a ketone carbonyl enables the compound to serve as a model substrate for developing new cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) or carbonyl-directed C–H activation methodologies, where the methyl group provides a handle for regioselective functionalization .

Application

Selection Property

Validation Focus

Agrochemical intermediate synthesis (pyridazinol herbicides)

4‑Cl‑6‑Me substitution pattern for coupling

Confirm synthetic route compatibility with patent protocols

Cyclopropane‑containing phenolic ketone SAR studies

Carbonyl and phenol ring for derivatization

Evaluate metabolic stability and functional group tolerance

Synthetic methodology development (cross‑coupling, C–H activation)

Chlorinated ketone with methyl directing group

Test regioselective functionalization and coupling efficiency

• [1] SANKYO AGRO COMPANY, LIMITED. Process for producing cyclopropylphenol derivative. US Patent 7,629,494. (2009). View Source
• [2] SANKYO AGRO COMPANY, LIMITED. Production Process of cyclopropylphenol derivatives. US Patent Application Publication US 2009/0048464 A1. (2009). View Source